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Compound of Interest

Compound Name: 3-Chloro-L-tyrosine-13C6

Cat. No.: B15570326 Get Quote

An In-depth Technical Guide on 3-Chloro-L-tyrosine-13C6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Chloro-L-tyrosine and its stable

isotope-labeled counterpart, 3-Chloro-L-tyrosine-13C6. This document details the

fundamental physicochemical properties, a representative synthesis protocol, and the

biological context of this important amino acid derivative.

Introduction
3-Chloro-L-tyrosine is a halogenated derivative of the amino acid L-tyrosine.[1] It serves as a

critical biomarker for oxidative stress and inflammation, specifically for the activity of the

enzyme myeloperoxidase (MPO), which produces hypochlorous acid at sites of inflammation.

[1][2][3] Consequently, elevated levels of 3-Chloro-L-tyrosine have been identified in various

pathological conditions, including cardiovascular diseases and certain cancers.[3]

The introduction of stable isotopes, such as Carbon-13 (¹³C), into molecules like 3-Chloro-L-

tyrosine creates powerful tools for scientific research.[4][5] 3-Chloro-L-tyrosine-13C6, where

the six carbon atoms of the phenyl ring are replaced with ¹³C, is chemically identical to the

unlabeled compound but has a greater mass.[6][7] This mass difference allows it to be used as

an internal standard for accurate quantification in mass spectrometry-based studies or as a

tracer to investigate metabolic pathways and protein dynamics in proteomics and metabolomics

research.[7][8]
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Core Physicochemical Data
The precise mass of these compounds is critical for analytical applications such as mass

spectrometry. The following table summarizes the molecular formula, average molecular

weight, and monoisotopic mass for L-tyrosine and its relevant derivatives.

Compound Name Molecular Formula
Average Molecular
Weight ( g/mol )

Monoisotopic Mass
(Da)

L-Tyrosine C₉H₁₁NO₃ 181.19 181.0739

L-Tyrosine-(phenyl-

¹³C₆)
¹³C₆C₃H₁₁NO₃ 187.14[9][10][11] 187.0940

3-Chloro-L-tyrosine C₉H₁₀ClNO₃ 215.63[2][3][12] 215.0349[2]

3-Chloro-L-tyrosine-

¹³C₆
¹³C₆C₃H₁₀ClNO₃ 221.59 221.0551

Experimental Protocols
Synthesis of 3-Chloro-L-Tyrosine
A common method for synthesizing 3-Chloro-L-tyrosine is the direct electrophilic chlorination of

L-tyrosine.[1] The following protocol is a representative example of this procedure.

Materials:

L-Tyrosine

N-Chlorosuccinimide (NCS)

Methanol (reagent grade)

Hydrochloric acid (HCl), dilute solution (e.g., 1 M)

Sodium hydroxide (NaOH), dilute solution (e.g., 1 M)

Distilled water, cold
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Ethanol, cold

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Heating mantle

Rotary evaporator

pH meter or pH paper

Vacuum filtration apparatus (Büchner funnel, filter flask)

Filter paper

Procedure:

Dissolution: Dissolve L-tyrosine in methanol within the round-bottom flask. Stir the solution

until the L-tyrosine is fully dissolved.[1]

Reaction: Slowly add a stoichiometric equivalent of N-Chlorosuccinimide (NCS) to the

solution. The reaction is an electrophilic aromatic substitution, where the chlorine atom is

added to the ortho position of the hydroxyl group on the tyrosine ring.[1]

Reflux: Attach the reflux condenser and heat the mixture under reflux for several hours to

ensure the reaction goes to completion. Monitor the reaction progress using an appropriate

technique like Thin Layer Chromatography (TLC).

Quenching and Neutralization: Once the reaction is complete, allow the mixture to cool to

room temperature. Concentrate the mixture using a rotary evaporator to remove the

methanol. Redissolve the resulting residue in a minimal amount of dilute hydrochloric acid.[1]
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Precipitation: Carefully adjust the pH of the solution to the isoelectric point of 3-Chloro-L-

tyrosine, which is approximately pH 5-6, using the dilute sodium hydroxide solution. The

product will precipitate out of the solution as a solid.[1]

Isolation and Washing: Collect the precipitated solid by vacuum filtration. Wash the solid first

with cold distilled water and then with a small amount of cold ethanol to remove residual

impurities.[1]

Drying: Dry the purified product under a vacuum to obtain the final 3-Chloro-L-tyrosine

powder.[1]

Purification (Optional): For applications requiring very high purity, the crude product can be

further purified by recrystallization from a suitable solvent system or by column

chromatography.[1]

Biological Pathways and Significance
Tyrosine is a non-essential amino acid in mammals, synthesized from phenylalanine.[13] It is a

fundamental building block for proteins and a precursor to a wide array of biologically crucial

molecules, including neurotransmitters, hormones, and pigments.[13][14][15] The chlorination

of tyrosine residues in proteins is a post-translational modification that occurs under conditions

of inflammation and oxidative stress.

Below is a diagram illustrating the central metabolic pathways originating from tyrosine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_and_Purification_of_3_Chloro_L_Tyrosine.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_and_Purification_of_3_Chloro_L_Tyrosine.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_and_Purification_of_3_Chloro_L_Tyrosine.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_and_Purification_of_3_Chloro_L_Tyrosine.pdf
https://en.wikipedia.org/wiki/Tyrosine
https://en.wikipedia.org/wiki/Tyrosine
https://pubchem.ncbi.nlm.nih.gov/pathway/PathBank:SMP0000006
https://smpdb.ca/view/SMP0000008
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phenylalanine

L-Tyrosine

L-DOPA Dopamine

 DOPA
 Decarboxylase Norepinephrine /

Epinephrine

Thyroid Hormones
(T3, T4)

Melanin

Coenzyme Q10

Fumarate +
Acetoacetate

 Tyrosine
 Hydroxylase

 Tyrosine
 Transaminase

Click to download full resolution via product page

Caption: Major metabolic pathways of L-Tyrosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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